Cas no 1189422-28-3 (3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189422-28-3
• MF: C₂₀H₂₀BrN₃O₄S
• MW: 478.359502792358
• CID: 5343174
• Update Time: 2025-05-25

3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-8-((4-methoxyphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-bromophenyl)-8-[(4-methoxyphenyl)sulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-bromophenyl)-8-(4-methoxyphenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H20BrN3O4S/c1-28-16-6-8-17(9-7-16)29(26,27)24-12-10-20(11-13-24)22-18(19(25)23-20)14-2-4-15(21)5-3-14/h2-9H,10-13H2,1H3,(H,23,25)
• InChI Key： IHVYLBUBOSTDAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(NC2(CCN(CC2)S(C2C=CC(=CC=2)OC)(=O)=O)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 742
• XLogP3: 2.7
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

3-(4-Bromophenyl)-8-(4-Methoxybenzenesulfonyl)-1,4,8-Triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189422-28-3)

The compound 3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189422-28-3) is a complex organic molecule with a unique structure that combines multiple functional groups and heterocyclic systems. This compound has garnered attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications as a bioactive agent. Recent studies have highlighted its role in enzyme inhibition and its ability to modulate cellular signaling pathways, making it a promising candidate for drug development.

The molecular structure of this compound is characterized by a spirocyclic system (triazaspiro[4.5]decene) fused with a ketone group and two aromatic substituents: a bromophenyl group and a methoxybenzenesulfonyl group. The presence of these substituents contributes to the compound's bioavailability and target specificity. The bromine atom in the 4-bromophenyl group introduces electronic effects that enhance the molecule's reactivity, while the methoxy group in the benzenesulfonyl moiety improves solubility and stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving Suzuki coupling, Buchwald-Hartwig amination, and other catalytic processes. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale studies. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

In terms of biological activity, this compound has shown potent inhibitory effects against several key enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have demonstrated its ability to inhibit the activity of cyclooxygenase-2 (COX-2), which is associated with inflammation and cancer progression. Additionally, preliminary results from in vivo experiments suggest that the compound exhibits favorable pharmacokinetic properties, including good absorption and reduced toxicity profiles.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the triazaspiro core provides a rigid framework that facilitates binding to specific receptor sites. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of analogs with improved potency and selectivity.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties through structural modifications. Researchers are exploring the substitution of different groups at key positions to enhance bioavailability while maintaining or improving biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 3-(4-bromophenyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with promising biological activity and improved synthetic methodologies, positions it as a strong candidate for future therapeutic applications.